Cas no 104211-73-6 (9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,25-triol,24-methyl-, (1a,3b,5Z,7E,22E)- (9CI))
104211-73-6 structure
Product Name:9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,25-triol,24-methyl-, (1a,3b,5Z,7E,22E)- (9CI)
CAS No:104211-73-6
MF:C29H46O3
MW:442.673749446869
CID:141276
PubChem ID:6438986
Update Time:2025-04-19
9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,25-triol,24-methyl-, (1a,3b,5Z,7E,22E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,25-triol,24-methyl-, (1a,3b,5Z,7E,22E)- (9CI)
- (1S,3R,5Z)-5-[(2E)-2-[(1S,3aS,7aR)-1-[(E,2R)-6-hydroxy-5,5,6-trimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
- 1,25-dihydroxy-24,24-dimethyl-22-dehydrovitamin D3
- (1R,3S,5Z,7E,17alpha,22E,24xi)-24-methyl-9,10-secoergosta-5,7,10,22-tetraene-1,3,25-triol
- Doh-DM-D3
- 104211-73-6
-
- Inchi: 1S/C29H46O3/c1-19(14-16-27(3,4)28(5,6)32)24-12-13-25-21(9-8-15-29(24,25)7)10-11-22-17-23(30)18-26(31)20(22)2/h10-11,14,16,19,23-26,30-32H,2,8-9,12-13,15,17-18H2,1,3-7H3/b16-14+,21-10+,22-11-/t19-,23+,24+,25+,26-,29-/m1/s1
- InChI Key: GCSPQHJHCMOZGJ-XDTVPYGMSA-N
- SMILES: OC(C)(C)C(C)(C)/C=C/[C@@H](C)[C@@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@@H](C[C@H](C\3)O)O)/CCC[C@]12C
Computed Properties
- Exact Mass: 442.344695
- Monoisotopic Mass: 442.344695
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 799
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.5
Experimental Properties
- Density: 1.05
- Boiling Point: 584°Cat760mmHg
- Flash Point: 242.4°C
- Refractive Index: 1.552
9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,25-triol,24-methyl-, (1a,3b,5Z,7E,22E)- (9CI) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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